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Compound of Interest

Compound Name: 3,5-Dimethylanisole

Cat. No.: B1630441

An In-depth Technical Guide to 3,5-Dimethylanisole

This technical guide provides a comprehensive overview of 3,5-Dimethylanisole, including its
chemical properties, synthesis, and applications, tailored for researchers, scientists, and
professionals in drug development and chemical synthesis.

Core Properties of 3,5-Dimethylanisole

3,5-Dimethylanisole, also known as 1-methoxy-3,5-dimethylbenzene, is an aromatic ether.[1]
Its fundamental physicochemical properties are summarized in the table below for easy
reference.
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Property Value

CAS Number 874-63-5[2][3]

Molecular Formula CoH120[1][2][4]

Molecular Weight 136.19 g/mol [1][3]

Appearance Colorless to light yellow liquid[5]
Boiling Point 193 °C

Density 0.963 g/mL at 25 °C

Refractive Index n20/D 1.512

Flash Point 66 °C (150.8 °F)

Synthesis of 3,5-Dimethylanisole

The most common laboratory-scale synthesis of 3,5-Dimethylanisole is achieved through the
Williamson ether synthesis, by methylating the corresponding phenol, 3,5-dimethylphenol.[2][3]

Experimental Protocol: Methylation of 3,5-
Dimethylphenol

This protocol details the synthesis of 3,5-Dimethylanisole from 3,5-dimethylphenol and a
methylating agent.[2]

Materials:

3,5-Dimethylphenol

lodomethane (or dimethyl sulfate)

Anhydrous potassium carbonate

Dimethylformamide (DMF)

Ethyl acetate
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» Saturated brine solution

e Deionized water

e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

e To a solution of 3,5-dimethylphenol (10 g, 0.082 mol) in 150 ml of DMF, add anhydrous
potassium carbonate (34 g, 0.25 mol).[2]

e Cool the reaction mixture in an ice bath.

e Slowly add iodomethane (12.8 g, 0.090 mol) to the mixture dropwise, maintaining the cool
temperature.[2]

o After the addition is complete, allow the mixture to warm to room temperature and stir
overnight.[2]

« Upon completion of the reaction, add water and extract the aqueous phase with ethyl
acetate.[2]

» Wash the combined organic extracts with a saturated brine solution.[2]

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

e The resulting crude product is purified by vacuum distillation or column chromatography to
yield pure 3,5-Dimethylanisole.[2]

Analytical Characterization

The identity and purity of 3,5-Dimethylanisole can be confirmed by various analytical
techniques. Reverse-phase HPLC is a suitable method for purity assessment.[6] Spectroscopic
methods for structural confirmation include *H NMR, 13C NMR, and IR spectroscopy, as well as
mass spectrometry.[4][7]
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Applications in Chemical Synthesis

While searches for direct applications in drug development or biological signaling did not yield
significant results, 3,5-Dimethylanisole serves as a valuable intermediate in organic synthesis.

Intermediate for Thermosensitive Dyes

A notable application is in the manufacturing of thermosensitive color-forming materials.[2]
Specifically, it is a precursor in the synthesis of 6'-diethylamino-1',3'-dimethylfluoran. This is
achieved through a condensation reaction with 2-(2-hydroxy-4-diethylaminobenzoyl)benzoic
acid in the presence of a strong dehydrating acid, such as concentrated sulfuric acid.[2] These
dyes are utilized in thermal printing papers and other chromogenic applications.[2]

Diagrams

Below are diagrams illustrating the synthesis workflow and the logical application of 3,5-
Dimethylanisole.
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Synthesis Workflow of 3,5-Dimethylanisole

Start: 3,5-Dimethylphenol

Add K2COs and lodomethane in DMF

'

Stir overnight at room temperature

'

Aqueous workup and extraction with Ethyl Acetate

Purification by vacuum distillation or column chromatography

End Product: 3,5-Dimethylanisole

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,5-Dimethylanisole.
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Logical Relationship in Application

3,5-Dimethylanisole

Condensation Reaction

Final Application
(e.g., Thermal Paper)

Click to download full resolution via product page

Caption: Application pathway of 3,5-Dimethylanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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